Cas no 4144-89-2 (2,3,4,5-tetrahydroxypentanamide)

2,3,4,5-tetrahydroxypentanamide structure
4144-89-2 structure
Product Name:2,3,4,5-tetrahydroxypentanamide
CAS No:4144-89-2
MF:C5H11NO5
MW:165.144541978836
CID:1513254
PubChem ID:255935
Update Time:2025-04-21

2,3,4,5-tetrahydroxypentanamide Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-tetrahydroxypentanamide
    • D-Lyxonsaeure-amid
    • 2,3,4,5-tetrahydroxypentanamide(non-preferred name)
    • AC1L5TIH
    • 2,3,4,5-tetrahydroxypentanamide (non-preferred name)
    • AGN-PC-00473B
    • NSC82050
    • AR-1D1997
    • D-lyxonic acid amide
    • AC1Q5IXA
    • D-Lyxonsaeure-amid; 2,3,4,5-tetrahydroxypentanamide(non-preferred name); AC1L5TIH; 2,3,4,5-tetrahydroxypentanamide (non-preferred name); AGN-PC-00473B; NSC82050; AR-1D1997; D-lyxonic acid amide; AC1Q5IXA;
    • DTXSID50292357
    • SCHEMBL4728437
    • NSC-82050
    • SCHEMBL24565404
    • 4144-89-2
    • Inchi: 1S/C5H11NO5/c6-5(11)4(10)3(9)2(8)1-7/h2-4,7-10H,1H2,(H2,6,11)
    • InChI Key: NFFPKRVXIPSSQR-UHFFFAOYSA-N
    • SMILES: OC(C(C(N)=O)O)C(CO)O

Computed Properties

  • Exact Mass: 165.06373
  • Monoisotopic Mass: 165.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 124.01
  • LogP: -2.75300
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